Cas no 1341490-70-7 (4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanamide)

• Product Name: 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanamide
• CAS No: 1341490-70-7
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6060151
• PubChem ID: 63040119
• Update Time: 2025-07-23

4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-butanamide, α-(ethylamino)-3,5-dimethyl-
• 4-(3,5-Dimethyl-1h-pyrazol-1-yl)-2-(ethylamino)butanamide
• AKOS012339567
• 1341490-70-7
• CS-0292724
• EN300-1139990
• 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanamide

• Inchi： 1S/C11H20N4O/c1-4-13-10(11(12)16)5-6-15-9(3)7-8(2)14-15/h7,10,13H,4-6H2,1-3H3,(H2,12,16)
• InChI Key： LAIDYPYBTNMWSU-UHFFFAOYSA-N
• SMILES： C(N1N=C(C)C=C1C)CC(C(=O)N)NCC

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 412.0±45.0 °C(Predicted)
• pka: 16.56±0.50(Predicted)

Additional information on 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanamide

Introduction to 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanamide (CAS No. 1341490-70-7) and Its Emerging Applications in Chemical Biology

The compound 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanamide, identified by its CAS number 1341490-70-7, represents a significant advancement in the field of chemical biology. This heterocyclic amide derivative has garnered attention due to its unique structural features and promising biological activities. The presence of a dimethylpyrazole moiety and an ethylamino substituent in its backbone imparts distinct chemical and pharmacological properties, making it a valuable candidate for further investigation in drug discovery and therapeutic development.

Recent studies have highlighted the potential of 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanamide as a modulator of various biological pathways. The pyrazole scaffold is well-known for its role in medicinal chemistry, often serving as a key structural element in bioactive molecules. Its stability and versatility allow for modifications that can fine-tune biological interactions. In particular, the dimethylpyrazole group enhances the compound's solubility and metabolic stability, which are critical factors in pharmaceutical design.

The ethylamino side chain contributes to the compound's amphiphilic nature, enabling interactions with both hydrophobic and hydrophilic regions of biological targets. This feature is particularly advantageous in designing molecules that can penetrate cellular membranes while maintaining efficacy. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for treating inflammatory disorders and neurodegenerative diseases.

One of the most intriguing aspects of 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanamide is its potential as a scaffold for structure-based drug design. The pyrazole ring provides a rigid framework that can be modified to optimize binding affinity to biological targets. Computational modeling studies have shown that this compound can interact with proteins involved in signal transduction pathways, suggesting its utility in developing novel therapeutics. Additionally, the presence of multiple hydrogen bonding sites due to the amide and amino groups enhances its ability to form stable complexes with biological targets.

In vitro experiments have demonstrated that 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanamide exhibits dose-dependent effects on selected cellular models. These findings indicate its potential as an anti-inflammatory agent by modulating cytokine production and reducing oxidative stress. Furthermore, its ability to cross the blood-brain barrier suggests that it may be effective in treating central nervous system disorders. The compound's low toxicity profile observed in preliminary assays further supports its therapeutic potential.

The synthesis of 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanamide involves multi-step organic reactions that highlight the synthetic flexibility of pyrazole derivatives. The introduction of the ethylamino group at the second position of the butanamide chain requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making large-scale synthesis feasible for further research and commercial applications.

Future directions in the study of 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanamide include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide insights into its therapeutic potential and help guide further optimization efforts. Additionally, preclinical studies are necessary to evaluate its safety and efficacy in animal models before human trials can begin.

The integration of computational chemistry and high-throughput screening techniques will accelerate the discovery of novel derivatives with enhanced properties. By leveraging these technologies, researchers can rapidly identify compounds with improved potency, selectivity, and pharmacokinetic profiles. This approach aligns with the broader goals of precision medicine, where individual patient characteristics are taken into account when designing therapeutic strategies.

In conclusion, 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)butanamide (CAS No. 1341490-70-7) represents a promising lead compound with significant potential in chemical biology and drug discovery. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in developing next-generation therapeutics for various diseases.